Cas no 15898-58-5 (diethyl octa-2,6-dienedioate)

• Product Name: diethyl octa-2,6-dienedioate
• CAS No: 15898-58-5
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 1337651
• Update Time: 2024-08-17

diethyl octa-2,6-dienedioate Chemical and Physical Properties

Names and Identifiers

• diethyl octa-2,6-dienedioate
• LogP
• 2,6-Octadienedioic acid, 1,8-diethyl ester

• Inchi： 1S/C12H18O4/c1-3-15-11(13)9-7-5-6-8-10-12(14)16-4-2/h7-10H,3-6H2,1-2H3
• InChI Key： VTZHQBVCIAKCLX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C=CCCC=CC(OCC)=O

Computed Properties

• Exact Mass: 226.12054
• Monoisotopic Mass: 226.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.025
• Boiling Point: 317.087°C at 760 mmHg
• Flash Point: 151.652°C
• Refractive Index: 1.467
• PSA: 52.6